Cas no 1352489-37-2 (3-Bromo-1-ethyl-1H-indazole)

3-Bromo-1-ethyl-1H-indazole structure
3-Bromo-1-ethyl-1H-indazole structure
Product Name:3-Bromo-1-ethyl-1H-indazole
CAS No:1352489-37-2
MF:C9H9BrN2
MW:225.085160970688
MDL:MFCD20535074
CID:1081224
PubChem ID:73554882
Update Time:2025-04-20

3-Bromo-1-ethyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-1-ethyl-1H-indazole
    • 3-bromo-1-ethylindazole
    • FCH1612304
    • AX8287819
    • CS-0151998
    • D82831
    • MFCD20535074
    • 1352489-37-2
    • BS-15343
    • SY346664
    • DB-378723
    • AKOS022190188
    • CEC48937
    • MDL: MFCD20535074
    • Inchi: 1S/C9H9BrN2/c1-2-12-8-6-4-3-5-7(8)9(10)11-12/h3-6H,2H2,1H3
    • InChI Key: AJPUWQYBIYJJOO-UHFFFAOYSA-N
    • SMILES: BrC1C2C=CC=CC=2N(CC)N=1

Computed Properties

  • Exact Mass: 223.99491g/mol
  • Monoisotopic Mass: 223.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 2.9

3-Bromo-1-ethyl-1H-indazole Pricemore >>

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